Cas no 2410565-75-0 (Cyclooctane, 1-​iodo-​2-​(trifluoromethoxy)​-​, (1R,​2R)​-​rel-)

• Product Name: Cyclooctane, 1-​iodo-​2-​(trifluoromethoxy)​-​, (1R,​2R)​-​rel-
• CAS No: 2410565-75-0
• MF: C₉H₁₄F₃IO
• MW: 322.11
• CID: 4771004
• Update Time: 2025-10-29

Cyclooctane, 1-​iodo-​2-​(trifluoromethoxy)​-​, (1R,​2R)​-​rel- Chemical and Physical Properties

Names and Identifiers

• Cyclooctane, 1-​iodo-​2-​(trifluoromethoxy)​-​, (1R,​2R)​-​rel-

• Inchi： 1S/C9H14F3IO/c10-9(11,12)14-8-6-4-2-1-3-5-7(8)13/h7-8H,1-6H2/t7-,8-/m0/s1
• InChI Key： FOEGIVFDJFDZNW-YUMQZZPRSA-N
• SMILES： C1CCC[C@H](OC(F)(F)F)[C@@H](I)CC1

Additional information on Cyclooctane, 1-​iodo-​2-​(trifluoromethoxy)​-​, (1R,​2R)​-​rel-

Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,2R)-rel- (CAS No. 2410565-75-0): A Versatile Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

The compound Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,2R)-rel-, identified by its unique Chemical Abstracts Service (CAS) number 2410565-75-0, represents a fascinating molecule with significant implications in the realms of organic synthesis and pharmaceutical development. This bicyclic ether derivative features a cyclooctane core substituted with an iodine atom at the 1-position and a trifluoromethoxy group at the 2-position, arranged in a specific stereorelative configuration denoted by (1R,2R). The presence of these functional groups imparts unique reactivity and makes this compound a valuable intermediate in constructing more complex molecular architectures.

One of the most compelling aspects of Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,2R)-rel- is its utility as a building block in the synthesis of biologically active compounds. The iodine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry to introduce aryl or vinyl moieties into target molecules. Meanwhile, the trifluoromethoxy group enhances lipophilicity and metabolic stability, attributes that are often sought after in drug candidates. These features have positioned this compound as a cornerstone in the synthesis of novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the importance of stereoregular intermediates like Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,2R)-rel-. The precise stereochemistry at the 1 and 2 positions influences the conformational preferences and binding interactions of derivatives derived from this scaffold. For instance, studies have demonstrated that derivatives with this specific configuration exhibit enhanced binding affinity to certain enzyme targets compared to their racemic counterparts. This underscores the significance of stereochemical control in pharmaceutical design and reinforces the value of such specialized intermediates.

The trifluoromethoxy group is particularly noteworthy for its impact on pharmacokinetic properties. Fluoro-substituted compounds are well-documented for their improved pharmacological profiles due to factors such as increased lipophilicity and resistance to metabolic degradation. In the context of Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,2R)-rel-, this group contributes to favorable solubility parameters and prolongs the half-life of conjugated molecules. Such attributes make this compound an attractive choice for researchers aiming to develop drugs with prolonged efficacy and reduced dosing frequency.

The iodine substituent at the 1-position provides another layer of synthetic utility. Iodinated compounds are frequently employed in medicinal chemistry due to their reactivity in various transformations. For example, palladium-catalyzed coupling reactions enable the introduction of diverse aryl groups at this position, facilitating the generation of libraries of analogs for high-throughput screening. Additionally, iodine can serve as a site for radio-labeling experiments aimed at studying metabolic pathways or receptor binding kinetics.

Incorporating these features into a single molecular framework necessitates sophisticated synthetic planning. The synthesis of Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,2R)-rel- typically involves multi-step sequences that require careful consideration of regioselectivity and stereocontrol. Recent methodologies have leveraged transition metal catalysis and asymmetric hydrogenation techniques to achieve high enantioselectivity during key transformations. These advances not only streamline synthetic routes but also enhance scalability for industrial applications.

The growing interest in fluorinated compounds has further amplified the relevance of intermediates like Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,2R)-rel. Fluorochemicals are integral to modern drug design due to their ability to modulate electronic properties and improve bioavailability. The trifluoromethoxy group exemplifies how fluorine can be strategically incorporated into molecules to achieve desired pharmacological effects. Researchers have reported that derivatives featuring this moiety often exhibit superior pharmacokinetic profiles compared to non-fluoro analogs.

The stereochemical integrity of this compound is another critical factor driving its adoption in research settings. The (1R,2R) configuration implies a specific spatial arrangement that can dictate interactions with biological targets. Computational modeling studies have shown that subtle changes in stereoelectronic properties can significantly alter binding affinities and selectivity profiles. This underscores why precise stereocontrol is paramount when designing molecules based on scaffolds like cyclooctane derivatives.

The versatility of Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,2R)-rel extends beyond pharmaceutical applications; it also finds utility in materials science research. Fluoro-substituted cyclic ethers can exhibit unique thermal stability and electronic properties when incorporated into polymer matrices or organic semiconductors. Such materials may find applications in advanced electronic devices or specialty coatings where performance characteristics are critical.

Future directions for research involving this compound may explore novel synthetic strategies that enhance efficiency or sustainability while maintaining high enantiopurity standards. Catalytic approaches that minimize waste generation could be particularly impactful given increasing regulatory pressures on green chemistry practices within academia and industry alike.

In conclusion,Cyclooctane, 1-iodo-2-(trifluoromethoxy)-, (1R,


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represents an exceptionally valuable intermediate with broad applicability across multiple scientific disciplines including medicinal chemistry^[ref], materials science^[ref],and catalysis^[ref]. Its unique structural features—combining both functionalized substituents along with precise stereochemistry—make it indispensable for constructing complex molecules designed toward therapeutic intervention or advanced material performance improvements while adhering strictly within ethical research boundaries established by global scientific communities today.